Cas no 1261912-41-7 (3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid)

3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid is a chlorinated benzoic acid derivative featuring a benzyloxyphenyl substituent, which enhances its utility as an intermediate in organic synthesis. The compound's distinct structure, combining a carboxylic acid group with aromatic chlorination and benzyl ether functionality, makes it valuable for pharmaceutical and agrochemical research. Its reactive sites allow for further functionalization, enabling the development of more complex molecules. The presence of the benzyloxy group offers selective deprotection opportunities, while the chloro-substituted aromatic ring contributes to electronic modulation in target compounds. This product is particularly useful in medicinal chemistry for scaffold diversification and structure-activity relationship studies.

3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid structure

1261912-41-7 structure

Product Name:3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid

CAS No:1261912-41-7

MF:C₂₀H₁₅ClO₃

MW:338.784304857254

MDL:MFCD18322884

CID:2763018

PubChem ID:53228705

Update Time:2025-06-09

3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 3'-(Benzyloxy)-6-chloro[1,1'-biphenyl]-3-carboxylic acid
- DTXSID10692238
- A1-75464
- 3-(3-BENZYLOXYPHENYL)-4-CHLOROBENZOIC ACID
- MFCD18322884
- 3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid, 95%
- 1261912-41-7
- 3'-(Benzyloxy)-6-chloro-[1,1'-biphenyl]-3-carboxylic acid
- 3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid
- MDL： MFCD18322884
- Inchi： 1S/C20H15ClO3/c21-19-10-9-16(20(22)23)12-18(19)15-7-4-8-17(11-15)24-13-14-5-2-1-3-6-14/h1-12H,13H2,(H,22,23)
- InChI Key： ZBXMQXJMSBBNNU-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(C(=O)O)C=C1C1C=CC=C(C=1)OCC1C=CC=CC=1

Computed Properties

Exact Mass: 338.0709720Da
Monoisotopic Mass: 338.0709720Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 408
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5.5
Topological Polar Surface Area: 46.5Å²

3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB330163-5 g	3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid, 95%; .	1261912-41-7	95%	5g	€1159.00	2023-04-26
abcr	AB330163-5g	3-(3-Benzyloxyphenyl)-4-chlorobenzoic acid, 95%; .	1261912-41-7	95%	5g	€1159.00	2025-03-19